Cas no 2137817-48-0 (2-(2-aminoethyl)-N-ethyl-5-methyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-(2-aminoethyl)-N-ethyl-5-methyl-1,3-thiazole-4-carboxamide
• CAS No: 2137817-48-0
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• MDL: MFCD31601237
• CID: 5609522
• PubChem ID: 165487282
• Update Time: 2025-06-09

2-(2-aminoethyl)-N-ethyl-5-methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)-N-ethyl-5-methyl-1,3-thiazole-4-carboxamide
• 2137817-48-0
• EN300-843378

• MDL： MFCD31601237
• Inchi： 1S/C9H15N3OS/c1-3-11-9(13)8-6(2)14-7(12-8)4-5-10/h3-5,10H2,1-2H3,(H,11,13)
• InChI Key： RFXIAGCVSLADFK-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(NCC)=O)N=C1CCN

Computed Properties

• Exact Mass: 213.09358328g/mol
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.2Ų

Additional information on 2-(2-aminoethyl)-N-ethyl-5-methyl-1,3-thiazole-4-carboxamide

Comprehensive Overview of 2-(2-aminoethyl)-N-ethyl-5-methyl-1,3-thiazole-4-carboxamide (CAS No. 2137817-48-0)

2-(2-aminoethyl)-N-ethyl-5-methyl-1,3-thiazole-4-carboxamide (CAS No. 2137817-48-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole core and carboxamide functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The molecular structure of 2-(2-aminoethyl)-N-ethyl-5-methyl-1,3-thiazole-4-carboxamide includes a thiazole ring, a heterocyclic moiety known for its presence in many biologically active molecules. The addition of an aminoethyl side chain and an N-ethyl substituent enhances its solubility and interaction capabilities with various biological targets. These features align with current trends in drug design, where researchers prioritize compounds with improved bioavailability and target specificity.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments addressing complex diseases such as cancer, neurodegenerative disorders, and metabolic conditions. 2-(2-aminoethyl)-N-ethyl-5-methyl-1,3-thiazole-4-carboxamide has emerged as a compound of interest due to its potential role in modulating enzyme activity or receptor interactions. Its CAS No. 2137817-48-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of this compound lies in its synthetic versatility. Chemists can modify its thiazole-4-carboxamide backbone to create derivatives with tailored properties, a strategy often employed in structure-activity relationship (SAR) studies. This adaptability makes it a valuable tool for exploring new therapeutic avenues, particularly in the context of precision medicine, where customized treatments are developed based on individual genetic profiles.

From an industrial perspective, 2-(2-aminoethyl)-N-ethyl-5-methyl-1,3-thiazole-4-carboxamide is often discussed in forums and publications focusing on high-throughput screening and fragment-based drug design. Its compatibility with modern analytical techniques, such as LC-MS and NMR spectroscopy, further underscores its utility in laboratories worldwide. Researchers frequently inquire about its purity, stability, and optimal storage conditions, highlighting the practical considerations associated with its use.

Environmental and safety aspects of CAS No. 2137817-48-0 are also topics of interest. While the compound is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. This aligns with the growing emphasis on green chemistry and sustainable practices in pharmaceutical manufacturing, where minimizing waste and reducing environmental impact are paramount.

In summary, 2-(2-aminoethyl)-N-ethyl-5-methyl-1,3-thiazole-4-carboxamide represents a compelling area of study for scientists exploring next-generation therapeutics. Its structural features, combined with its potential applications in drug discovery and biomedical research, make it a standout compound in contemporary chemistry. As the scientific community continues to uncover its full potential, this molecule is poised to play a pivotal role in advancing healthcare innovations.